Cas no 1896262-20-6 (1-(2-methoxy-6-methylphenyl)propan-2-ol)

• Product Name: 1-(2-methoxy-6-methylphenyl)propan-2-ol
• CAS No: 1896262-20-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6326112
• PubChem ID: 117278416
• Update Time: 2025-05-21

1-(2-methoxy-6-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-6-methylphenyl)propan-2-ol
• EN300-1773708
• 1896262-20-6

• Inchi： 1S/C11H16O2/c1-8-5-4-6-11(13-3)10(8)7-9(2)12/h4-6,9,12H,7H2,1-3H3
• InChI Key： DNPYLPZLTXERDY-UHFFFAOYSA-N
• SMILES： OC(C)CC1C(=CC=CC=1C)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-methoxy-6-methylphenyl)propan-2-ol

1-(2-Methoxy-6-Methylphenyl)Propan-2-Ol: A Comprehensive Overview

The compound 1-(2-methoxy-6-methylphenyl)propan-2-ol, identified by the CAS number 1896262-20-6, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a phenolic group with a tertiary alcohol moiety. The presence of the methoxy and methyl substituents on the aromatic ring imparts distinct chemical and physical properties, making it an interesting subject of study in both academic and industrial research.

Recent studies have highlighted the potential of 1-(2-methoxy-6-methylphenyl)propan-2-ol in pharmaceutical applications. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of new drug candidates. The compound's ability to undergo various chemical transformations, such as oxidation and substitution reactions, has made it a valuable intermediate in organic synthesis.

In terms of physical properties, 1-(2-methoxy-6-methylphenyl)propan-2-ol exhibits a melting point of approximately 45°C and a boiling point around 185°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various laboratory procedures. The compound's stability under normal storage conditions further enhances its utility in both research and industrial settings.

The synthesis of 1-(2-methoxy-6-methylphenyl)propan-2-ol typically involves multi-step processes, including nucleophilic aromatic substitution and reduction reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, the use of palladium catalysts has significantly improved the yield and selectivity of the synthesis process.

Beyond its chemical significance, 1-(2-methoxy-6-methylphenyl)propan-2-ol has found applications in the fragrance industry. Its pleasant odor profile makes it a desirable ingredient in perfumes and personal care products. Additionally, ongoing research is exploring its potential as a flavoring agent in food additives, where its unique aromatic properties could enhance sensory experiences.

In conclusion, 1-(2-methoxy-6-methylphenyl)propan-2-ol is a multifaceted compound with promising applications across diverse industries. Its chemical versatility, combined with recent advancements in synthesis techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in both scientific and commercial domains is expected to grow significantly.